(4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine
• InChI: InChI=1S/C23H22FN5/c1-17-8-6-7-11-21(17)29-23(25-26-27-29)22(19-9-4-3-5-10-19)28(2)16-18-12-14-20(24)15-13-18/h3-15,22H,16H2,1-2H3
• InChI Key: YHUKOHMQEUAYMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC=C(C=C4)F
• Molecular Formula: C23H22FN5
• Molecular Weight: 387.5 g/mol

Description

(4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of (4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine involves its binding to the GABA-A receptor in the brain. This receptor is responsible for the inhibitory effects of the neurotransmitter GABA, which is involved in regulating neuronal activity. By binding to this receptor, this compound can modulate the activity of neurons and potentially have therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it is believed to have anxiolytic and sedative effects. It may also have potential as an anticonvulsant and muscle relaxant.

Advantages and Limitations for Lab Experiments

One advantage of using (4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine in lab experiments is its specificity for the GABA-A receptor. This allows for more precise studies of the effects of drugs on this receptor and its potential therapeutic applications. However, a limitation is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on (4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine. One direction is the study of its potential therapeutic applications, particularly as an anxiolytic and muscle relaxant. Another direction is the development of new compounds based on its structure with improved specificity and reduced toxicity. Additionally, further studies on its mechanism of action and physiological effects could lead to a better understanding of the role of the GABA-A receptor in the brain.

Synthesis Methods

The synthesis method of (4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine involves the reaction of 4-fluorobenzyl chloride with 1-(2-methylphenyl)-1H-tetrazole-5-carboxaldehyde in the presence of a base, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with benzylamine in the presence of a base.

Scientific Research Applications

(4-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine has potential applications in scientific research, particularly in the field of neuroscience. It can be used as a tool to study the role of specific receptors in the brain, such as the GABA-A receptor. It can also be used to study the effects of drugs on these receptors and their potential therapeutic applications.